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Compound of Interest

Compound Name: 3-Hydroxy Midostaurin

Cat. No.: B8103319

Get Quote

Executive Safety Summary
Immediate Action Required: 3-Hydroxy Midostaurin (CGP 52421) is the major active

metabolite of Midostaurin. It acts as a potent FLT3 tyrosine kinase inhibitor and must be

handled as a High Potency Active Pharmaceutical Ingredient (HPAPI).

Hazard Classification: Reproductive Toxicant (Category 1B), Specific Target Organ Toxicant

(Repeated Exposure), Acute Aquatic Toxicant.[1]

Critical Prohibition:NEVER dispose of this compound, its stock solutions, or contaminated

buffers down the sink. Sewering of hazardous pharmaceutical waste is a violation of EPA

regulations (40 CFR Part 266 Subpart P) and poses severe ecological risks.

Disposal Method: High-Temperature Incineration (Chemical Waste Stream).

Chemical Identity & Hazard Profiling
To manage risk, we must understand the causality of the hazard. 3-Hydroxy Midostaurin is

not merely a "toxic chemical"; it is a designed cellular modulator.
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Mechanism of Action: Like its parent compound, it inhibits FLT3, KIT, and VEGFR2 kinases.

This mechanism, while therapeutic for AML (Acute Myeloid Leukemia), disrupts critical

developmental signaling pathways in healthy organisms.

The "Why" Behind the Protocol:

Teratogenicity: Because it inhibits angiogenesis (VEGFR2) and cell proliferation (KIT),

exposure during pregnancy can cause fetal harm. Protocol Implication: Double-gloving is

mandatory to prevent dermal absorption, which is a documented route of entry for

staurosporine derivatives.

Environmental Persistence: The complex indolocarbazole ring structure is resistant to

standard biological wastewater treatment. Protocol Implication: Incineration is the only

validated method to break the core chemical scaffold.

Property Data

Chemical Name 3-Hydroxy Midostaurin (CGP 52421)

CAS Number
112947-65-0 (or 120685-11-2 for parent

Midostaurin reference)

Molecular Formula C35H30N4O5

Physical State White to light yellow solid

Solubility DMSO, Methanol (Poorly soluble in water)

RCRA Status

Not P/U Listed by name, but regulated as

Characteristic Hazardous Waste (Toxic) or Bulk

Chemotherapy Waste depending on jurisdiction.

Pre-Disposal Handling: The Self-Validating System
A "Self-Validating System" means the workflow prevents errors before they occur. We do not

rely on memory; we rely on physical barriers and visual cues.

A. Engineering Controls
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Primary Barrier: All weighing, solubilization, and handling of the dry powder must occur

inside a Class II, Type A2 (or higher) Biological Safety Cabinet (BSC) or a dedicated powder

containment hood.

Static Control: Use an ionizing bar during weighing. These compounds are often

electrostatic; static discharge can aerosolize the powder, contaminating the bench and the

user.

B. Personal Protective Equipment (PPE) Matrix
PPE Item Specification Causality / Rationale

Gloves
Double Nitrile (Outer: 5 mil,

Inner: 4 mil)

The outer glove takes the

mechanical stress; the inner

glove provides the chemical

barrier. Change outer gloves

immediately after handling

stock solutions.

Gown
Tyvek® or Poly-coated (Back-

closing)

Cotton lab coats absorb liquids

and hold the toxin against the

skin. Impervious materials are

required.[2][3][4][5][6][7]

Respiratory N95 or PAPR (if outside BSC)

Inhalation of particulates is the

fastest route to systemic

absorption.

Eye Protection Chemical Splash Goggles

Standard safety glasses do not

seal against aerosols or

splashes.

The Disposal Protocol (Step-by-Step)
This protocol distinguishes between Trace Waste (empty vials, contaminated PPE) and Bulk

Waste (stock solutions, unused powder).

Scenario A: Disposal of Stock Solutions & Liquid Waste
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Context: You have expired DMSO stock or cell culture media containing >0.1 µM 3-Hydroxy
Midostaurin.

Segregation: Do not mix with general organic solvents (e.g., Acetone wash waste). This must

go into a dedicated "Cytotoxic/Scavenger" waste stream.

Container: Use a High-Density Polyethylene (HDPE) carboy labeled "TOXIC -

INCINERATION ONLY."

Labeling: clearly mark the tag with:

Contains: 3-Hydroxy Midostaurin in DMSO.

Hazard:[1][2][4][8][9] Toxic, Repro Toxin.[1]

Hand-off: Transfer to EHS for High-Temperature Incineration.

Scenario B: Disposal of Solid Waste (Vials, Weigh Boats,
PPE)

Context: You have an empty vial that contained the drug, or gloves used during handling.

Trace vs. Bulk:

Trace (Empty <3% by weight): Place in a Yellow Chemotherapy Bin (if available) or a rigid

hazardous waste container.

Bulk (Unused Powder): If disposing of a vial with visible powder, it must be treated as

Hazardous Chemical Waste (Black Bin equivalent in clinical settings).

Sealing: All solid waste must be double-bagged (clear plastic 4 mil) before being placed in

the rigid drum.

Scenario C: Decontamination of Bench Surfaces
The Myth: "Bleach kills everything."
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The Reality: Sodium Hypochlorite (Bleach) is an oxidizer, but it may not fully degrade the

staurosporine ring structure immediately.

The Protocol:

Absorb: Wipe the area with a detergent-soaked wipe to remove physical residue.

Oxidize: Apply 10% Sodium Hypochlorite (Bleach). Allow 10 minutes of contact time.

Neutralize: Wipe with 1% Sodium Thiosulfate to neutralize the bleach (prevents corrosion

of the BSC).

Rinse: Final wipe with 70% Ethanol.

Dispose: All wipes go into the Solid Hazardous Waste bin.

Visualizing the Decision Logic
The following diagram illustrates the decision tree for segregating 3-Hydroxy Midostaurin
waste streams to ensure regulatory compliance.
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Waste Generation:
3-Hydroxy Midostaurin

Determine Waste State
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Caption: Decision tree for segregating 3-Hydroxy Midostaurin waste. Note that both liquid

streams ultimately require incineration to prevent aquatic toxicity.

Emergency Spill Response
If a spill occurs outside the BSC:

Isolate: Evacuate the immediate area. Post "DO NOT ENTER" signage.

PPE Up: Don double gloves, gown, goggles, and N95 respirator.

Contain: Cover the spill with a Chemotherapy Spill Mat or absorbent pads. Do not wipe dry

powder; wet it slightly with a solvent (like ethanol) to prevent dust generation, then wipe.

Clean: Use the "Absorb -> Oxidize -> Neutralize" method described in Section 4.

Report: Notify your EHS officer immediately. This is a "Hazardous Material Release."

Regulatory Compliance & References
Compliance is governed by the EPA (RCRA) in the US and equivalent bodies globally. While 3-
Hydroxy Midostaurin is not explicitly "P-Listed," it falls under the "Characteristic" and "NIOSH

Hazardous Drug" frameworks.

References:

National Institute for Occupational Safety and Health (NIOSH). (2016). NIOSH List of

Antineoplastic and Other Hazardous Drugs in Healthcare Settings. Centers for Disease

Control and Prevention. [Link]

U.S. Environmental Protection Agency (EPA). (2019). Management Standards for Hazardous

Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine (40 CFR Part 266

Subpart P). Federal Register. [Link]

Occupational Safety and Health Administration (OSHA). (n.d.). Controlling Occupational

Exposure to Hazardous Drugs.[10] OSHA Safety and Health Topics.[1][11] [Link]
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Novartis. (2017). Rydapt (Midostaurin) Prescribing Information & Safety Data.[Link]

(Referenced for parent compound toxicology).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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